Cas no 102169-59-5 (7H-Purin-6-amine,7-methyl-2-(methylthio)-)

• Product Name: 7H-Purin-6-amine,7-methyl-2-(methylthio)-
• CAS No: 102169-59-5
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 161788
• PubChem ID: 16206217
• Update Time: 2025-04-19

7H-Purin-6-amine,7-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 7H-Purin-6-amine,7-methyl-2-(methylthio)-
• 7-methyl-2-methylsulfanylpurin-6-amine
• 2-Methylmercapto-7-methyl-adenin
• 2-methylthio-6-amino-7-methylpurine
• 2-Methylthio-7-methyladenine
• 7-Methyl-2-(methylthio)-7H-purine-6-amine
• 7-methyl-2-methylsulfanyl-7H-purin-6-ylamine
• ACMC-20m56m
• Adenine,7-methyl-2-(methylthio)- (6CI)
• AG-D-10628
• BRN 0650682
• CTK4A0756
• 7H-Purin-6-amine, 7-methyl-2-(methylthio)-
• DTXSID60144717
• 7-methyl-2-(methylthio)-7H-purin-6-amine
• 102169-59-5
• 5-26-17-00496 (Beilstein Handbook Reference)

• Inchi： 1S/C7H9N5S/c1-12-3-9-6-4(12)5(8)10-7(11-6)13-2/h3H,1-2H3,(H2,8,10,11)
• InChI Key： FRQPHVMKEFVNEW-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(C2=C(N=1)N=CN2C)N

Computed Properties

• Exact Mass: 195.057866g/mol
• Monoisotopic Mass: 195.057866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.25g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.92000
• LogP: 1.24860